Cas no 111804-73-0 (Daflon)

• Product name: Daflon
• CAS No: 111804-73-0
• MF: C₅₆H₆₆O₃₀
• MW: 1219.10526037216
• CID: 166613
• PubChem ID: 9941750

Daflon Chemical and Physical Properties

Names and Identifiers

• Daflon
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one,(2S)-5-hydroxy-2-(3-hydroxy-4-
• Daflon 500
• S 5682
• S-5682
• Arvenum 500
• Capiven
• Detralex
• 111804-73-0
• S5682
• AKOS040746314
• Venitol
• DTXSID00149741

• Inchi： InChI=1S/C28H32O15/c1-10-21(32)23(34)25(36)27(40-10)39-9-19-22(33)24(35)26(37)28(43-19)41-12-6-14(30)20-15(31)8-17(42-18(20)7-12)11-3-4-16(38-2)13(29)5-11/h3-8,10,19,21-30,32-37H,9H2,1-2H3/t10-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
• InChI Key： GZSOSUNBTXMUFQ-YFAPSIMESA-N
• SMILES： COC1C=CC(C2=CC(=O)C3=C(C=C(C=C3O2)O[C@@H]2O[C@H](CO[C@@H]3O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)[C@@H](O)[C@H](O)[C@H]2O)O)=CC=1O

Computed Properties

• Exact Mass: 608.17406
• Monoisotopic Mass: 1218.36389068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 86
• Rotatable Bond Count: 14
• Complexity: 1940
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 469Ų

Experimental Properties

• PSA: 234.29
• LogP: -2.24630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides